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Compound of Interest

Compound Name: Cramp

Cat. No.: B10822548 Get Quote

Dual Application Notes for CRAMP Antibodies: Cathelin-Related Antimicrobial Peptide

(CRAMP) and Collapsin Response Mediator Protein (CRMP)

The term "CRAMP" in biological research can refer to two distinct proteins: the Cathelin-

Related Antimicrobial Peptide, a key component of the innate immune system, and the

Collapsin Response Mediator Proteins, which are crucial for neuronal development. This

document provides detailed application notes and Western blot protocols for antibodies

targeting both of these important proteins, tailored for researchers, scientists, and drug

development professionals.

Section 1: Cathelin-Related Antimicrobial Peptide
(CRAMP)
Application Notes
Background: Cathelin-Related Antimicrobial Peptide (CRAMP) is the mouse ortholog of the

human cathelicidin LL-37.[1] It is a small, cationic peptide that plays a critical role in the innate

immune response by exerting broad-spectrum antimicrobial activity against bacteria and fungi.

[1][2] Synthesized as a precursor protein, CRAMP is proteolytically cleaved to its active form

and is predominantly expressed by neutrophils and epithelial cells. Beyond its direct

microbicidal functions, CRAMP is involved in various physiological processes, including

chemotaxis, inflammation modulation, and wound healing.
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Antibody Specifications: Antibodies for CRAMP are valuable tools for studying its expression

and processing in various biological samples. Typically, these are polyclonal or monoclonal

antibodies raised against synthetic peptides corresponding to specific regions of the CRAMP
protein. Validation for Western blotting is a key characteristic of a high-quality CRAMP
antibody.

Data Presentation: CRAMP Antibody Characteristics for Western Blot

Feature Specification Source

Target
Cathelin-Related Antimicrobial

Peptide (CRAMP)
[1]

Typical Host Species Rabbit, Mouse [3]

Clonality Polyclonal, Monoclonal [1][3]

Recommended Applications

Western Blot (WB), ELISA,

Immunohistochemistry (IHC),

Immunocytochemistry (ICC)

[3][4][5]

Predicted Molecular Weight
~18 kDa (pro-form), ~4-5 kDa

(active peptide)

Recommended Dilution Range

(WB)
1:500 - 1:2000 [6]

Positive Controls

Neutrophil lysates, skin tissue

extracts, certain macrophage

cell lines

Experimental Protocols
Western Blot Protocol for CRAMP Detection

This protocol provides a general guideline for the detection of CRAMP in cell lysates and tissue

homogenates. Optimization may be required for specific antibodies and sample types.

1. Sample Preparation:
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Cell Lysates:

Harvest cells and wash with ice-cold PBS.
Lyse cells in RIPA buffer supplemented with a protease inhibitor cocktail.
Incubate on ice for 30 minutes, with vortexing every 10 minutes.
Centrifuge at 14,000 x g for 15 minutes at 4°C.
Collect the supernatant and determine the protein concentration using a BCA or Bradford
assay.

Tissue Homogenates:

Excise tissue and immediately snap-freeze in liquid nitrogen.
Homogenize the tissue in RIPA buffer with protease inhibitors using a mechanical
homogenizer.
Follow steps 3-5 from the cell lysate protocol.

2. SDS-PAGE and Protein Transfer:

Prepare protein samples by adding Laemmli sample buffer and boiling for 5-10 minutes.
Load 20-40 µg of protein per lane onto a 15% or 4-20% Tris-Glycine polyacrylamide gel to
resolve the small CRAMP peptide.
Run the gel at 100-120V until the dye front reaches the bottom.
Transfer the proteins to a PVDF membrane at 100V for 60 minutes or using a semi-dry
transfer system.

3. Immunoblotting:

Block the membrane with 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1%
Tween-20 (TBST) for 1 hour at room temperature.
Incubate the membrane with the primary CRAMP antibody (diluted in blocking buffer as
recommended by the manufacturer, e.g., 1:1000) overnight at 4°C with gentle agitation.
Wash the membrane three times for 10 minutes each with TBST.
Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody (diluted in
blocking buffer) for 1 hour at room temperature.
Wash the membrane three times for 10 minutes each with TBST.

4. Detection:
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Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's
instructions.
Incubate the membrane with the ECL substrate for 1-5 minutes.
Capture the chemiluminescent signal using a digital imaging system or X-ray film.

Visualization
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Click to download full resolution via product page

Caption: Western Blot Workflow for CRAMP Detection.

Section 2: Collapsin Response Mediator Proteins
(CRMPs)
Application Notes
Background: The Collapsin Response Mediator Protein (CRMP) family consists of five

intracellular phosphoproteins (CRMP1-5) that are highly expressed in the nervous system.[7]

These proteins are crucial for neuronal development, particularly in axon guidance, neurite

outgrowth, and synapse formation.[8] CRMPs act as downstream effectors in signaling

pathways initiated by molecules like Semaphorin 3A (Sema3A).[8] Their function is tightly

regulated by phosphorylation through kinases such as Cdk5 and GSK-3β.[9] Dysregulation of

CRMP expression or phosphorylation is implicated in neurodegenerative diseases and cancer.

[10]

Antibody Specifications: Antibodies specific to individual CRMP family members are essential

for dissecting their distinct and overlapping functions. Due to the high sequence homology
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among CRMPs, highly specific monoclonal antibodies are often preferred for Western blot

analysis to avoid cross-reactivity.

Data Presentation: CRMP Antibody Characteristics for Western Blot

Feature Specification Source

Target

Collapsin Response Mediator

Proteins (CRMP1, CRMP2,

etc.)

[11]

Typical Host Species Rabbit, Mouse [6][12]

Clonality Polyclonal, Monoclonal [11]

Recommended Applications

Western Blot (WB),

Immunofluorescence (IF),

Immunohistochemistry (IHC),

Immunoprecipitation (IP)

[6][11]

Predicted Molecular Weight 60-66 kDa [7]

Recommended Dilution Range

(WB)
1:1000 [6][12]

Positive Controls

Brain tissue lysates (mouse,

rat), neuroblastoma cell lines

(e.g., SH-SY5Y, PC-12)

[6]

Experimental Protocols
Western Blot Protocol for CRMP Detection

This protocol is designed for the detection of CRMPs in neuronal cell and tissue samples.

1. Sample Preparation:

Neuronal Cell Lysates:

Harvest cultured neurons or neuronal cell lines and wash with ice-cold PBS.
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Lyse cells in a suitable lysis buffer (e.g., RIPA or a buffer containing 1% Triton X-100)
supplemented with protease and phosphatase inhibitors.
Incubate on ice for 30 minutes, followed by centrifugation at 14,000 x g for 15 minutes at
4°C.
Collect the supernatant and determine the protein concentration.

Brain Tissue Homogenates:

Dissect brain regions of interest and homogenize in ice-cold lysis buffer with inhibitors.[13]
Centrifuge the homogenate to pellet cellular debris.
Collect the supernatant for analysis.

2. SDS-PAGE and Protein Transfer:

Denature 20-30 µg of protein per sample by boiling in Laemmli buffer for 5 minutes.
Separate proteins on an 8-10% Tris-Glycine polyacrylamide gel.
Transfer proteins to a nitrocellulose or PVDF membrane.

3. Immunoblotting:

Block the membrane with 5% non-fat dry milk or 5% BSA in TBST for 1 hour at room
temperature.
Incubate with a primary antibody specific for the CRMP of interest (e.g., anti-CRMP2 at
1:1000 dilution) overnight at 4°C.[6][12]
Wash the membrane extensively with TBST.
Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane again with TBST.

4. Detection:

Use an ECL detection reagent to visualize the protein bands.
Capture the signal with a chemiluminescence imaging system.

Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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